2-(adamantan-1-yl)acetaldehyde
Overview
Description
2-(adamantan-1-yl)acetaldehyde is a chemical compound that belongs to the class of aldehydes . It has a molecular formula of C12H18O and a molecular weight of 178.27 g/mol . This compound is sparingly soluble in water and soluble in common organic solvents such as ethanol, ether, and chloroform.
Synthesis Analysis
2-(adamantan-1-yl)acetaldehyde can be synthesized by several different methods, each with varying yields and purity. The most commonly used synthesis methods are the Darzens reaction between adamantanone and glycolic acid at 85°C using nBuLi as a base . Another method involves the reaction of adamantane and formaldehyde in the presence of Barium hydroxide at room temperature.Molecular Structure Analysis
The molecular structure of 2-(adamantan-1-yl)acetaldehyde has been determined by NMR spectroscopy, mass spectrometry, and X-ray analysis . The adamantyl moiety can serve as an efficient building block to synthesize 2-oxopropyl benzoate derivatives with synclinal conformation with a looser-packed crystal packing system .Chemical Reactions Analysis
Adamantyl-substituted epibromohydrins reacted with nitrogen, oxygen, and sulfur nucleophiles to give only halogen substitution products . 2-(Adamantan-1-yl)-3-hydroxypropanoic acid was obtained by the reaction of 2-(adamantan-1-yl)-2-(bromomethyl)oxirane with 98% nitric acid .Physical And Chemical Properties Analysis
2-(adamantan-1-yl)acetaldehyde is a white crystalline solid. It has a boiling point of 75-80 °C (Press: 0.15 Torr) and a density of 1.054±0.06 g/cm3 (Predicted) .Scientific Research Applications
Medicinal Chemistry
Derivatives of 2-(adamantan-1-yl)acetaldehyde could be investigated for potential biological activity. Studies have synthesized novel derivatives and evaluated their cytotoxicity in various human cell lines, including cervical cancer, breast cancer, and liver cancer .
Antiviral Research
Some synthesized derivatives of 2-(adamantan-1-yl)acetaldehyde have shown high inhibitory activity against H1N1 influenza A viruses in vitro, indicating potential antiviral applications .
Organic Synthesis
The compound has been involved in organic synthesis processes, such as the Chan–Lam N-arylation of adamantane-containing amines, showcasing its utility in creating various C sp 2–Nu bonds with copper catalysts .
Crystallographic Studies
Research has also focused on the synthesis and crystallographic analysis of 2-(adamantan-1-yl)-2-oxoethyl benzoates and related compounds, contributing to the understanding of molecular structures and interactions .
Mechanism of Action
Target of Action
2-(Adamantan-1-yl)acetaldehyde is a derivative of adamantyl, a class of compounds known for their biological activity .
Mode of Action
It’s worth noting that adamantyl derivatives often interact with their targets through non-covalent interactions, given their bulky and rigid structure .
Biochemical Pathways
Considering the anti-influenza activity of similar adamantyl derivatives, it’s plausible that this compound may interfere with viral replication pathways .
Safety and Hazards
The safety and hazards associated with 2-(adamantan-1-yl)acetaldehyde are symbolized by GHS07. The hazard statements include H315-H319-H335 . Precautionary measures include P264-P280-P305+P351+P338-P337+P313P-P264-P280-P302+P352-P321-P332+P313-P362 .
More research on the compound’s biological properties to explore its potential use as an anti-cancer, antibacterial, or antiviral agent is also suggested .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(adamantan-1-yl)acetaldehyde involves the reaction of adamantan-1-amine with acetaldehyde in the presence of a suitable catalyst.", "Starting Materials": [ "Adamantan-1-amine", "Acetaldehyde" ], "Reaction": [ "Step 1: Dissolve adamantan-1-amine in a suitable solvent such as ethanol or methanol.", "Step 2: Add acetaldehyde to the solution and stir the mixture.", "Step 3: Add a suitable catalyst such as p-toluenesulfonic acid or sulfuric acid to the mixture.", "Step 4: Heat the mixture under reflux for several hours.", "Step 5: Allow the mixture to cool and then filter the resulting solid.", "Step 6: Wash the solid with a suitable solvent such as diethyl ether or hexane to obtain the final product, 2-(adamantan-1-yl)acetaldehyde." ] } | |
CAS RN |
18220-83-2 |
Product Name |
2-(adamantan-1-yl)acetaldehyde |
Molecular Formula |
C12H18O |
Molecular Weight |
178.3 |
Purity |
95 |
Origin of Product |
United States |
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